4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide

• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H21FN2O/c1-14-10-12-22(13-11-14)18-8-6-17(7-9-18)21-19(23)15-2-4-16(20)5-3-15/h2-9,14H,10-13H2,1H3,(H,21,23)
• InChI Key: LKMGOLSRTADMAN-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)F

Description

4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide, also known as MP-10, is a synthetic compound that belongs to the family of benzamide derivatives. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide acts as a partial agonist at dopamine D2/D3 receptors, which are primarily located in the striatum of the brain. By binding to these receptors, 4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide enhances dopamine neurotransmission, leading to a range of physiological and behavioral effects. It has been shown to increase locomotor activity, improve cognition, and reduce drug-seeking behavior in animal models.
Biochemical and physiological effects:
4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide has been shown to have a range of biochemical and physiological effects. It increases dopamine release in the striatum, leading to enhanced neuronal activity and improved cognitive function. It also modulates the activity of other neurotransmitter systems, including glutamate and GABA, which play important roles in regulating mood, motivation, and reward.

Advantages and Limitations for Lab Experiments

4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide has several advantages for use in lab experiments. It has high affinity and selectivity for dopamine D2/D3 receptors, making it a valuable tool for studying the role of dopamine in various physiological and pathological conditions. It is also relatively stable and easy to synthesize, making it readily available for research purposes. However, 4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide has some limitations, including its potential for non-specific binding to other receptor types and its potential for off-target effects.

Future Directions

There are several future directions for research on 4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide. One area of interest is its potential use in the treatment of drug addiction, particularly for cocaine and methamphetamine addiction. Another area of interest is its potential use in the treatment of Parkinson's disease, as it has been shown to improve motor function in animal models. Additionally, further research is needed to better understand the mechanisms underlying the behavioral and cognitive effects of 4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide, as well as its potential for off-target effects and toxicity.

Synthesis Methods

The synthesis of 4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide involves the reaction of 4-fluoro-3-nitrobenzoic acid with 4-(4-methylpiperidin-1-yl)aniline in the presence of a reducing agent such as iron powder or tin (II) chloride. The resulting product is then purified using chromatography techniques to obtain the final compound.

Scientific Research Applications

4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide has been extensively studied for its potential use as a dopamine D2/D3 receptor agonist. It has been shown to have high affinity and selectivity for these receptors, making it a valuable tool for studying the role of dopamine in various physiological and pathological conditions. 4-fluoro-N-[4-(4-methylpiperidin-1-yl)phenyl]benzamide has also been investigated for its potential use in the treatment of drug addiction, Parkinson's disease, and schizophrenia.